Cas no 25690-63-5 (Pentanoic acid, 5,5'-thiobis-, diheptyl ester)

Pentanoic acid, 5,5'-thiobis-, diheptyl ester structure
25690-63-5 structure
Product Name:Pentanoic acid, 5,5'-thiobis-, diheptyl ester
CAS No:25690-63-5
MF:C24H46O4S
MW:430.684647083282
CID:238436
PubChem ID:71350720
Update Time:2025-04-19

Pentanoic acid, 5,5'-thiobis-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5,5'-thiobis-, diheptyl ester
    • heptyl 5-(5-heptoxy-5-oxopentyl)sulfanylpentanoate
    • DTXSID60776512
    • Diheptyl 5,5'-sulfanediyldipentanoate
    • di-n-heptyl 5,5'-thiodivalerate
    • 25690-63-5
    • Inchi: 1S/C24H46O4S/c1-3-5-7-9-13-19-27-23(25)17-11-15-21-29-22-16-12-18-24(26)28-20-14-10-8-6-4-2/h3-22H2,1-2H3
    • InChI Key: SHFQYJMSZAFBPV-UHFFFAOYSA-N
    • SMILES: S(CCCCC(=O)OCCCCCCC)CCCCC(=O)OCCCCCCC

Computed Properties

  • Exact Mass: 430.31188
  • Monoisotopic Mass: 430.31168112g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 24
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • PSA: 52.6
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